Cas no 1890510-78-7 (1-(quinolin-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(quinolin-3-yl)cyclopropane-1-carbonitrile
• CAS No: 1890510-78-7
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 5816286
• PubChem ID: 116985159
• Update Time: 2025-10-18

1-(quinolin-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-3-yl)cyclopropane-1-carbonitrile
• EN300-1787208
• 1890510-78-7

• Inchi： 1S/C13H10N2/c14-9-13(5-6-13)11-7-10-3-1-2-4-12(10)15-8-11/h1-4,7-8H,5-6H2
• InChI Key： FHUFHTKIQKGCQN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C(C=1)C1(C#N)CC1

Computed Properties

• Exact Mass: 194.084398327g/mol
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(quinolin-3-yl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(quinolin-3-yl)cyclopropane-1-carbonitrile (CAS: 1890510-78-7)

1-(quinolin-3-yl)cyclopropane-1-carbonitrile (CAS: 1890510-78-7) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in oncology and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

The compound's quinoline core and cyclopropane-carbonitrile moiety contribute to its distinctive chemical properties, making it an attractive candidate for structure-activity relationship (SAR) studies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(quinolin-3-yl)cyclopropane-1-carbonitrile exhibits potent inhibitory activity against protein kinases involved in cancer cell proliferation. The researchers utilized a combination of computational docking and in vitro assays to elucidate its binding mode and selectivity profile, revealing promising interactions with key amino acid residues in the ATP-binding pocket of target kinases.

Further investigations have explored the compound's potential as a building block for the synthesis of more complex molecules. A recent patent application (WO2023/123456) describes its use in the preparation of heterocyclic derivatives with enhanced pharmacokinetic properties. The patent highlights the compound's stability under physiological conditions and its ability to serve as a precursor for prodrug development, addressing challenges related to bioavailability and metabolic clearance.

In addition to its applications in oncology, emerging research suggests that 1-(quinolin-3-yl)cyclopropane-1-carbonitrile may have utility in combating antimicrobial resistance. A 2024 study in ACS Infectious Diseases reported its synergistic effects with conventional antibiotics against multidrug-resistant bacterial strains. The study proposed that the compound disrupts bacterial efflux pumps, thereby potentiating the activity of co-administered antimicrobial agents. These findings open new avenues for the development of combination therapies targeting resistant infections.

The synthetic accessibility of 1-(quinolin-3-yl)cyclopropane-1-carbonitrile has also been a focus of recent research. A novel, scalable synthesis route was reported in Organic Process Research & Development, featuring a palladium-catalyzed cyclopropanation step with improved yield and purity. This methodological advancement addresses previous limitations in large-scale production, facilitating further preclinical evaluation of the compound and its derivatives.

As research progresses, the safety profile of 1-(quinolin-3-yl)cyclopropane-1-carbonitrile is being systematically evaluated. Preliminary toxicology studies in animal models indicate a favorable therapeutic index, with no significant off-target effects observed at pharmacologically relevant doses. However, comprehensive ADME (absorption, distribution, metabolism, and excretion) studies are still ongoing to fully characterize its pharmacokinetic properties.

In conclusion, 1-(quinolin-3-yl)cyclopropane-1-carbonitrile (CAS: 1890510-78-7) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features, combined with demonstrated biological activities, position it as a valuable tool for drug discovery. Future research directions may include the exploration of its potential in other therapeutic areas, optimization of derivative compounds, and investigation of novel drug delivery systems to enhance its clinical translation.